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Compound of Interest

Compound Name: Pigment red 5

Cat. No.: B1583872

A Comparative Analysis of Alternatives to
Pigment Red 5

For researchers, scientists, and drug development professionals seeking viable alternatives to
Pigment Red 5, this guide offers a comprehensive cost-performance assessment of several
leading substitutes. This document provides a detailed comparison of key performance
characteristics, supported by standardized experimental data, to facilitate informed pigment
selection for a variety of applications.

Pigment Red 5 (PR 5) is a monoazo pigment known for its brilliant red hue and is utilized
across various sectors, including coatings, printing inks, plastics, and textiles.[1][2] HowevVer,
the demand for pigments with enhanced durability and specific performance attributes has led
to the exploration of several high-performance alternatives. This guide focuses on a
comparative analysis of Pigment Red 5 against prominent alternatives: Naphthol Red PR 170,
Naphthol Red PR 112, Quinacridone Magenta PR 122, Diketopyrrolo-pyrrole (DPP) Red PR
254, and Anthraguinone Red PR 177.

Comparative Performance Data

The selection of an appropriate pigment is contingent upon the specific requirements of the
application, such as exposure to light, heat, and chemical agents. The following table
summarizes the key performance indicators for Pigment Red 5 and its alternatives, based on
available technical data.
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. Lightfastne  Heat Acid Alkali
. Chemical o . .
Pigment o ss (Blue Stability Resistance Resistance
ass

Wool Scale) (°C) (1-5 Scale) (1-5 Scale)
Pigment Red
. Monoazo 5-7 ~170 4 4
PR 170 Naphthol AS 6-7 200-240 5 5
PR 112 Naphthol AS 6-8 ~170 5 5
PR 122 Quinacridone  7-8 280-300 5 5
PR 254 DPP 8 300 5 5

Anthraquinon

PR 177 8 300 5 5

e

Note: The data presented is a synthesis of information from various technical datasheets and
publications.[3][4][5][6][71[8][9][10][11][12] The performance of a specific pigment grade may
vary by manufacturer.

In-Depth Analysis of Alternatives

Naphthol Reds (PR 170 and PR 112): These pigments offer a good balance of properties and
are often considered direct, cost-effective alternatives to PR 5. PR 170 is available in both
opaque (F3RK) and transparent (F5RK) versions, providing flexibility in formulation.[5] The
opague version generally exhibits better stability.[5] PR 112 is noted for its bright, neutral red
color and good lightfastness, particularly in air-drying paints.[9]

Quinacridone Magenta (PR 122): As a high-performance quinacridone pigment, PR 122
provides a vibrant bluish-red or magenta hue with exceptional lightfastness and heat stability.[4]
[13][14][15] Its excellent resistance to migration makes it suitable for demanding applications in
plastics and automotive coatings.[4][15]

DPP Red (PR 254): Diketopyrrolo-pyrrole pigments are renowned for their outstanding
durability. PR 254 offers excellent weather resistance, heat stability, and chemical resistance,
making it a prime choice for high-end coatings and plastics.[8][12][16][17][18]
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Anthraquinone Red (PR 177): This pigment is characterized by its blue-shade red color and
exceptional fastness properties.[1][2][7][19] It is often used in combination with inorganic
pigments to enhance weatherability.[2] Its high heat and light stability make it suitable for a
wide range of applications, including automotive and industrial coatings.[7]

Experimental Protocols

To ensure accurate and reproducible comparisons of pigment performance, standardized
experimental protocols are essential. The following are detailed methodologies for key
experiments cited in this guide.

Lightfastness Testing

Protocol: ISO 12040: Graphic technology — Prints and printing inks — Assessment of light
fastness using filtered xenon arc light.

Methodology:

Prepare test specimens by applying the pigmented formulation to a standardized substrate.

» Expose the specimens to a filtered xenon arc lamp under controlled conditions of
temperature and humidity, simulating sunlight.[20][21]

» Simultaneously expose a set of Blue Wool standards (ranging from 1 to 8) to the same light
source.[22][23][24]

o Periodically compare the fading of the test specimen to the fading of the Blue Wool
standards.

e The lightfastness rating is determined by the Blue Wool standard that shows a similar degree
of color change as the test specimen.[23]

Heat Stability Testing

Protocol: Based on ASTM D2485 - Standard Test Methods for Evaluating Coatings For High
Temperature Service.

Methodology:
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Incorporate the pigment into the desired polymer or coating system.
Prepare test plagues or panels of the pigmented material.

Place the test specimens in a calibrated oven at a series of increasing temperatures for a
specified duration (e.g., 10-30 minutes).[25]

After each temperature interval, remove the specimens and allow them to cool to room
temperature.

Visually assess the specimens for any color change, degradation, or blistering compared to
an unheated control. The heat stability is reported as the maximum temperature at which no
significant color change occurs.

Chemical Resistance Testing

Protocol: Based on ISO 787-4: General methods of test for pigments and extenders — Part 4:

Determination of acidity or alkalinity of the aqueous extract.

Methodology for Acid and Alkali Resistance:

Prepare a dispersion of the pigment in a suitable medium.

Immerse a portion of the pigmented sample in acidic (e.g., 2% hydrochloric acid) and
alkaline (e.g., 2% sodium hydroxide) solutions for a specified period (e.g., 24 hours).[26][27]

After the exposure period, rinse the samples with deionized water and allow them to dry.

Visually assess the degree of color change against a gray scale, where 5 represents no
change and 1 represents a severe change.[26][27]

Visualizing the Assessment Process

To further clarify the experimental and decision-making frameworks, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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